Cas no 2172072-41-0 (5-(ethanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(ethanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2172072-41-0
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• CID: 5978867
• PubChem ID: 165572132
• Update Time: 2025-11-06

5-(ethanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(ethanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde
• EN300-1610075
• 2172072-41-0

• Inchi： 1S/C8H12N2O3S/c1-3-10-8(14(12,13)4-2)7(6-11)5-9-10/h5-6H,3-4H2,1-2H3
• InChI Key： JLIZBUMPIKQCOD-UHFFFAOYSA-N
• SMILES： S(CC)(C1=C(C=O)C=NN1CC)(=O)=O

Computed Properties

• Exact Mass: 216.05686342g/mol
• Monoisotopic Mass: 216.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 77.4Ų

Additional information on 5-(ethanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 5-(ethanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde (CAS No. 2172072-41-0)

In the realm of organic chemistry and pharmaceutical research, 5-(ethanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde (CAS No. 2172072-41-0) has emerged as a compound of significant interest. This pyrazole derivative is characterized by its unique sulfonyl and aldehyde functional groups, which contribute to its versatile applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for synthesizing novel heterocyclic compounds, particularly in the development of small-molecule inhibitors and bioactive agents.

The structural features of 5-(ethanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde make it a valuable intermediate in medicinal chemistry. Its ethanesulfonyl moiety enhances solubility and bioavailability, while the aldehyde group offers a reactive site for further functionalization. Recent studies highlight its role in designing targeted therapies, especially in oncology and inflammation-related research. For instance, its incorporation into kinase inhibitors has shown promise in modulating cellular signaling pathways, a hot topic in precision medicine.

From a synthetic perspective, the compound's CAS No. 2172072-41-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance. Industry professionals often inquire about its synthesis protocols, purity standards, and scalability for commercial production. Notably, the demand for high-purity intermediates like this aligns with trends in green chemistry, where efficient and sustainable synthesis methods are prioritized. Discussions on platforms such as ResearchGate often center on optimizing its yield using catalytic processes or microwave-assisted reactions.

Beyond pharmaceuticals, 5-(ethanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde finds niche applications in agrochemicals and material science. Its electron-withdrawing properties are exploited in designing photoactive materials, a trending area in renewable energy research. Additionally, its stability under various conditions makes it a candidate for polymer modification, addressing queries about advanced material durability in forums like Chemistry Stack Exchange.

Quality control and analytical characterization of this compound are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its structure and purity. Laboratories often reference CAS No. 2172072-41-0 in their protocols to avoid confusion with structurally similar compounds, underscoring the importance of accurate chemical identification in peer-reviewed studies.

In summary, 5-(ethanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde represents a convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted utility—from drug development to functional materials—positions it as a compound worthy of continued exploration. As interdisciplinary research expands, this pyrazole-based aldehyde is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable technology.